Cas no 490038-36-3 (4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole)
490038-36-3 structure
Product name:4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole
4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole Chemical and Physical Properties
Names and Identifiers
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- 4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole
- 4-FORMYL-1-(2,3,5,6-TETRAMETHYLBENZYL)-1H-INDOLE
- DB-340275
- 490038-36-3
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- Inchi： InChI=1S/C20H21NO/c1-13-10-14(2)16(4)19(15(13)3)11-21-9-8-18-17(12-22)6-5-7-20(18)21/h5-10,12H,11H2,1-4H3
- InChI Key： DYCGAGVRLAELNE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 291.162314293Da
- Monoisotopic Mass: 291.162314293Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 22Ų
4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole Related Literature
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1. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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2. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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